4-(Bromomethyl)-3-chloro-5-methylpyridine

• Molecular Formula: C7H7BrClN
• Molecular Weight: 220.49 g/mol
• IUPAC Name: 4-(bromomethyl)-3-chloro-5-methylpyridine
• InChI: InChI=1S/C7H7BrClN/c1-5-3-10-4-7(9)6(5)2-8/h3-4H,2H2,1H3
• InChI Key: XCVZFHQGNHKHBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1CBr)Cl

Description

4-(Bromomethyl)-3-chloro-5-methylpyridine is an organic compound with the molecular formula C7H7BrClN It is a derivative of pyridine, characterized by the presence of bromomethyl, chloro, and methyl substituents on the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Bromomethyl)-3-chloro-5-methylpyridine typically involves the bromination of 3-chloro-5-methylpyridine. One common method includes the following steps:

Starting Material: 3-chloro-5-methylpyridine.

Bromination: The bromination reaction is carried out using N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide or azobisisobutyronitrile (AIBN). The reaction is typically conducted in an inert solvent like carbon tetrachloride or chloroform.

Reaction Conditions: The reaction mixture is heated to reflux, allowing the bromination to proceed efficiently. The reaction time can vary but is generally around 4-6 hours.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated systems for precise control of reaction conditions, such as temperature and reagent addition, is common. Additionally, solvent recovery and recycling systems are employed to minimize waste and reduce costs.

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-3-chloro-5-methyl